molecular formula C16H17N5O3S B277440 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide

Cat. No. B277440
M. Wt: 359.4 g/mol
InChI Key: HTIBPMYPORZFLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as MTA, and it has been found to have several biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action for MTA is not fully understood, but it is believed to involve the inhibition of several enzymes that are involved in the growth and proliferation of cancer cells. MTA has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MTA has several biochemical and physiological effects that make it a promising candidate for further research. It has been found to have anti-inflammatory properties, and it has been shown to reduce the production of several inflammatory cytokines. It has also been found to have antioxidant properties, and it has been shown to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTA in lab experiments is its low toxicity. It has been found to be relatively non-toxic to cells, making it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using MTA is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on MTA. One area of interest is in the development of MTA-based drugs for the treatment of cancer and other diseases. Another area of interest is in the study of MTA's mechanism of action, which could lead to a better understanding of its potential applications. Additionally, further research is needed to explore the full range of MTA's biochemical and physiological effects, as well as its potential limitations and drawbacks.
In conclusion, 2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide, or MTA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It has been found to have several biochemical and physiological effects that make it a promising candidate for further research, particularly in the field of cancer research. While there are limitations to its use in lab experiments, MTA has the potential to be a valuable tool in the development of new drugs and treatments.

Synthesis Methods

The synthesis method for MTA involves the reaction of 2-methoxyphenyl isothiocyanate and 5-methyl-3-isoxazolecarboxylic acid hydrazide in the presence of triethylamine and dichloromethane. This reaction leads to the formation of the intermediate compound, which is then treated with 4-methyl-1,2,4-triazole-3-thiol and acetic anhydride to yield MTA.

Scientific Research Applications

MTA has been studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. MTA has been found to have anticancer properties, and it has been shown to inhibit the growth of several types of cancer cells. It has also been studied for its potential use as an antifungal agent, as well as for its ability to inhibit the growth of bacteria.

properties

Product Name

2-{[5-(2-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-methyl-3-isoxazolyl)acetamide

Molecular Formula

C16H17N5O3S

Molecular Weight

359.4 g/mol

IUPAC Name

2-[[5-(2-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

InChI

InChI=1S/C16H17N5O3S/c1-10-8-13(20-24-10)17-14(22)9-25-16-19-18-15(21(16)2)11-6-4-5-7-12(11)23-3/h4-8H,9H2,1-3H3,(H,17,20,22)

InChI Key

HTIBPMYPORZFLY-UHFFFAOYSA-N

SMILES

CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C)C3=CC=CC=C3OC

Canonical SMILES

CC1=CC(=NO1)NC(=O)CSC2=NN=C(N2C)C3=CC=CC=C3OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.